Dipyrrolidino(N-succinimidyloxy)carbenium hexafluorophosphate
Overview
Description
Dipyrrolidino(N-succinimidyloxy)carbenium hexafluorophosphate, also known as DSC, is an organophosphorus compound . It is a new, excellent, and non-hygroscopic reagent for peptide coupling that does not produce cytotoxic reaction products .
Molecular Structure Analysis
The molecular formula of this compound is C13H20F6N3O3P . Its molecular weight is 411.28 g/mol .Chemical Reactions Analysis
This compound is used in coupling reactions . It is also used as a reactant for the synthesis of caspase-sensitive gold nanoparticles .Physical And Chemical Properties Analysis
This compound is a white to off-white solid . It has a melting point of 143-153 °C . It is soluble in acetonitrile at 0.1 g/mL .Scientific Research Applications
Antibacterial and Nuclease Studies
- Dipyrrolidino(N-succinimidyloxy)carbenium hexafluorophosphate derivatives have been used in the synthesis of silver complexes with antibacterial activities. Such complexes have shown inhibition against bacteria like Staphylococcus aureus and Escherichia coli, indicating potential applications in antibacterial research (Haque, Asekunowo, & Razali, 2014).
Cytotoxicity Studies
- This compound has been utilized in the synthesis of various silver and gold complexes. These complexes have been tested for cytotoxicity against various human cancer cell lines, suggesting its role in cancer research and potential applications in developing anticancer agents (Dinda, Samanta, Nandy, Saha, Seth, Chattopadhyay, & Bielawski, 2014).
Radioiodination of Proteins
- This compound is involved in the synthesis of compounds for radioiodination of proteins, which is crucial in medical diagnostics and research (Khalaj, Beiki, Rafiee, & Najafi, 2001).
Nanocomposite Synthesis
- It has been used in creating novel ester-functionalized polypyrrole-silica nanocomposite particles. These particles have been explored for their potential use in bioadsorbents and visual diagnostic assays (Azioune, Slimane, Hamou, Pleuvy, Chehimi, Perruchot, & Armes, 2004).
Polymerization Initiator
- The compound serves as an initiator in the polymerization of vinyl and heterocyclic monomers, showcasing its importance in the field of polymer chemistry (Skorokhodov, Stepanov, Toncheva, Velichkova, & Panayotov, 1986).
Synthesis of NHC Derivatives
- It has been used in synthesizing N-heterocyclic carbene (NHC) derivatives. These derivatives have been explored in creating various metal-carbene complexes with potential applications in organometallic chemistry and catalysis (Laus, Wurst, Kahlenberg, Kopacka, Kreutz, & Schottenberger, 2010).
Fluorescent Chemosensors
- Research has been conducted on NHC metal complexes of this compound for the development of fluorescent chemosensors. Such applications are significant in chemical sensing and diagnostics (Liu, Yao, Zhao, Zhao, & Wang, 2013).
Safety and Hazards
Dipyrrolidino(N-succinimidyloxy)carbenium hexafluorophosphate is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (STOT SE 3) . It is recommended to avoid breathing dust, wash skin thoroughly after handling, use only outdoors or in a well-ventilated area, and wear protective gloves/eye protection/face protection .
Properties
IUPAC Name |
1-[pyrrolidin-1-ium-1-ylidene(pyrrolidin-1-yl)methoxy]pyrrolidine-2,5-dione;hexafluorophosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N3O3.F6P/c17-11-5-6-12(18)16(11)19-13(14-7-1-2-8-14)15-9-3-4-10-15;1-7(2,3,4,5)6/h1-10H2;/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVWKVGNCIJUXMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=[N+]2CCCC2)ON3C(=O)CCC3=O.F[P-](F)(F)(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20F6N3O3P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50584986 |
Source
|
| Record name | 1-{[(2,5-Dioxopyrrolidin-1-yl)oxy](pyrrolidin-1-yl)methylidene}pyrrolidin-1-ium hexafluorophosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50584986 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
411.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
207683-26-9 |
Source
|
| Record name | 1-{[(2,5-Dioxopyrrolidin-1-yl)oxy](pyrrolidin-1-yl)methylidene}pyrrolidin-1-ium hexafluorophosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50584986 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N,N,N',N'-Bis(tetramethylene)-O-(N-succinimidyl)uronium Hexafluorophosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Cyclopropyl 4-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl ketone](/img/structure/B1368628.png)
![Cyclobutyl 4-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl ketone](/img/structure/B1368629.png)
![Ethyl 8-[3-(indolylmethyl)phenyl]-8-oxooctanoate](/img/structure/B1368635.png)
![Cyclobutyl 3-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]phenyl ketone](/img/structure/B1368636.png)
![Ethyl 7-(3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)-7-oxoheptanoate](/img/structure/B1368637.png)
